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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-4-
methylpentanoate (CAS No. 1522-34-5), a beta-keto ester with applications as a synthetic
intermediate in the pharmaceutical and flavor industries.

Chemical Identity and Properties

Ethyl 2-acetyl-4-methylpentanoate, also known as Ethyl 2-isobutylacetoacetate, is an organic
compound with the molecular formula C10H1803.[1]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1522-34-5[2]

Molecular Formula C10H1803[1][2]

Molecular Weight 186.25 g/mol [2]

Synonyms Ethyl 2-isobutylacetoacetate[1]

Table 2: Physical and Chemical Properties
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Property Value Source
Appearance Colorless liquid [1]
Odor Fruity [1]
Boiling Point ~ 206-210 °C [1]
Melting Point ~-71°C [1]
Density ~0.94 g/cm3 [1]

Soluble in most organic
Solubility solvents such as alcohols, [1]

ethers, and ketones.

Synthesis

A common and effective method for the synthesis of a-substituted beta-keto esters like Ethyl 2-
acetyl-4-methylpentanoate is the acetoacetic ester synthesis. This method involves the
alkylation of ethyl acetoacetate.

This protocol describes a general procedure for the alkylation of ethyl acetoacetate with an
isobutyl halide to yield Ethyl 2-acetyl-4-methylpentanoate.

Materials:

» Ethyl acetoacetate

o Sodium ethoxide

e Absolute ethanol

* |sobutyl bromide (or isobutyl iodide)
 Diethyl ether

e Aqueous acid (e.g., 1 M HCI) for workup

e Saturated sodium bicarbonate solution
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e Brine
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of
sodium ethoxide in absolute ethanol is prepared by dissolving sodium metal in ethanol.

o Ethyl acetoacetate is added dropwise to the sodium ethoxide solution to form the sodium
enolate.

* |Isobutyl bromide is then added slowly to the reaction mixture.

e The mixture is heated to reflux for several hours to ensure the completion of the alkylation
reaction.[3]

« After cooling to room temperature, the solvent is removed under reduced pressure.
e The residue is partitioned between diethyl ether and water.
e The aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with saturated sodium bicarbonate solution and
brine, then dried over anhydrous magnesium sulfate.

e The solvent is evaporated, and the crude product is purified by vacuum distillation to yield
Ethyl 2-acetyl-4-methylpentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074332#ethyl-2-acetyl-4-methylpentanoate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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